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Compound of Interest

Compound Name: Disperse Blue 77

CAS No.: 20241-76-3

Cat. No.: B1588612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the mechanism and practical application

of dyeing polyester fibers with C.I. Disperse Blue 77 (CAS: 20241-76-3), an anthraquinone-

based disperse dye. The information compiled herein is intended to guide researchers in

understanding the dyeing process, predicting dye behavior, and developing standardized

laboratory protocols.

Introduction
Disperse Blue 77 is a non-ionic dye with low water solubility, making it highly suitable for

dyeing hydrophobic synthetic fibers like polyester.[1] The interaction between Disperse Blue
77 and polyester fibers is a complex physicochemical process governed by the principles of

diffusion and intermolecular forces. Understanding this mechanism is crucial for achieving

optimal dyeing performance, including high color yield, good fastness properties, and

reproducibility.
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Polyester fibers, in their natural state, possess a highly crystalline and compact molecular

structure, which makes them resistant to dye penetration at low temperatures. The dyeing

process, therefore, necessitates conditions that temporarily disrupt this structure, allowing the

dye molecules to diffuse into the amorphous regions of the polymer matrix. This is typically

achieved through high-temperature dyeing methods.

Physicochemical Properties of Disperse Blue 77
A thorough understanding of the physicochemical properties of Disperse Blue 77 is

fundamental to its application in polyester dyeing. These properties influence its solubility,

affinity for the fiber, and overall performance.

Property Value Reference

C.I. Name Disperse Blue 77

CAS Number 20241-76-3

Molecular Formula C₂₀H₁₂N₂O₆

Molecular Weight 376.32 g/mol

Chemical Class Anthraquinone

Appearance Dark blue powder [2]

Solubility
Low in water, soluble in

organic solvents
[2]

Mechanism of Interaction
The dyeing of polyester with Disperse Blue 77 is a multi-step process that can be described by

the "solid solution" theory. This theory posits that the dye molecules, initially dispersed in the

aqueous dyebath, partition into the polyester fiber, where they form a solid solution. The key

stages of this mechanism are outlined below.

Dispersion in the Dyebath: Disperse Blue 77, being sparingly soluble in water, is finely

milled and dispersed in the dyebath with the aid of a dispersing agent. This creates a stable

suspension of dye particles.
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Adsorption onto the Fiber Surface: A small fraction of the dye dissolves in the water and is

then adsorbed onto the surface of the polyester fibers.

Diffusion into the Fiber: At elevated temperatures (typically 130°C), the amorphous regions of

the polyester fibers swell, increasing the free volume between polymer chains.[3] This allows

the adsorbed dye molecules to diffuse from the surface into the interior of the fiber. This

diffusion process is the rate-determining step in the dyeing of polyester.[4]

Fixation within the Fiber: Once inside the fiber, the dye molecules are held in place by weak

intermolecular forces, primarily van der Waals forces and dipole-dipole interactions, with the

polyester polymer chains. As the fiber cools, the amorphous regions re-contract, physically

entrapping the dye molecules.
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Caption: Dyeing mechanism of Disperse Blue 77 on polyester fiber.

Experimental Protocols
The following protocols provide a detailed methodology for dyeing polyester fabric with

Disperse Blue 77 using a high-temperature exhaust method, followed by a reduction clearing

process to ensure optimal fastness properties.

High-Temperature Exhaust Dyeing
This method is widely used for its efficiency and ability to produce deep shades with good

fastness.

Equipment and Materials:

High-temperature, high-pressure (HTHP) laboratory dyeing machine

100% Polyester fabric
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Disperse Blue 77

Dispersing agent (e.g., a lignosulfonate or naphthalene sulfonate condensate)

Acetic acid (to adjust pH)

Deionized water

Protocol:

Fabric Preparation (Scouring): To remove any impurities that might interfere with dyeing,

scour the polyester fabric in a solution containing 1-2 g/L of a non-ionic detergent at 60-70°C

for 20-30 minutes. Rinse the fabric thoroughly with hot and then cold water.

Dye Dispersion: Create a stock dispersion of Disperse Blue 77. For a 1% on weight of fabric

(owf) dyeing, weigh the required amount of dye. Make a paste with an equal amount of

dispersing agent and a small amount of cold water. Gradually add warm water (40-50°C) to

the paste while stirring to form a fine, stable dispersion.

Dye Bath Preparation: Set the liquor ratio (the ratio of the weight of the dyebath to the weight

of the fabric) to 10:1. Fill the dyeing vessel with the required amount of deionized water. Add

1 g/L of dispersing agent. Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[5]

Dyeing Procedure:

Introduce the scoured polyester fabric into the dyebath at 60°C.

Add the prepared dye dispersion to the bath.

Seal the dyeing vessel and begin heating. Raise the temperature from 60°C to 130°C at a

rate of 1.5°C per minute.[3]

Hold the temperature at 130°C for 45-60 minutes, depending on the desired shade depth.

[3]

Cool the dyebath to 70°C at a rate of 2°C per minute.[6]

Drain the dyebath.
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Rinse the dyed fabric with hot water.
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Caption: High-temperature exhaust dyeing workflow for polyester.

Reduction Clearing
This after-treatment process is essential for removing unfixed dye from the fiber surface, which

significantly improves the wash and rubbing fastness of the dyed fabric.[7][8]

Equipment and Materials:

Beaker or stainless steel vessel

Hot plate with magnetic stirrer

Dyed polyester fabric

Sodium hydrosulfite (reducing agent)

Sodium hydroxide (to create alkaline conditions)

Non-ionic detergent

Acetic acid (for neutralization)

Protocol:

Prepare the Reduction Clearing Bath: In a separate vessel, prepare a solution with a liquor

ratio of 10:1 containing:

2 g/L Sodium hydrosulfite

2 g/L Sodium hydroxide
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1 g/L Non-ionic detergent

Treatment:

Immerse the rinsed, dyed fabric into the reduction clearing bath at 70-80°C.[7]

Treat the fabric for 15-20 minutes with gentle agitation.

Rinsing and Neutralization:

Drain the clearing bath and rinse the fabric thoroughly with hot water, followed by a cold

water rinse.

Neutralize the fabric in a bath containing 0.5-1.0 g/L of acetic acid for 5 minutes.

Perform a final cold water rinse.

Drying: Dry the fabric in an oven or at ambient temperature.

Fastness Properties of Disperse Blue 77 on
Polyester
The fastness properties of a dyed textile are critical for its end-use performance. Disperse
Blue 77 generally exhibits good to excellent fastness on polyester. The following table

summarizes typical fastness ratings according to ISO standards.
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Fastness Test ISO Standard
Rating (1-5 Scale,
Lightfastness 1-8)

Reference

Lightfastness ISO 105-B02 6-7 [1]

Washing Fastness

(Color Change)
ISO 105-C06 4-5

Washing Fastness

(Staining)
ISO 105-C06 4

Perspiration Fastness

(Acidic & Alkaline)
ISO 105-E04 5 [9]

Rubbing Fastness

(Dry)
ISO 105-X12 4-5 [10]

Rubbing Fastness

(Wet)
ISO 105-X12 4 [10]

Sublimation Fastness ISO 105-P01 4-5 [9]

Ironing Fastness ISO 105-X11 5 [9]

Thermodynamic and Kinetic Considerations
The dyeing of polyester with disperse dyes can be described by thermodynamic and kinetic

models to better understand and predict the dyeing behavior.

Thermodynamics: The dyeing process is an equilibrium process where the dye distributes

between the dyebath and the fiber. The Nernst adsorption isotherm is often used to describe

this equilibrium for disperse dyes on polyester.[11] The standard affinity (Δμ°), enthalpy (ΔH°),

and entropy (ΔS°) of dyeing can be determined to characterize the spontaneity and energy

changes of the process. Generally, the adsorption of disperse dyes on polyester is an

exothermic process.[12]

Kinetics: The rate of dyeing is primarily governed by the diffusion of the dye into the fiber. The

diffusion coefficient (D) is a key kinetic parameter that is highly dependent on temperature. The

dyeing kinetics of disperse dyes on polyester can often be described by Fick's second law of
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diffusion.[4] The activation energy of diffusion can also be calculated to quantify the energy

barrier for the dye to enter the fiber.
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Caption: Key thermodynamic and kinetic concepts in polyester dyeing.

Conclusion
The successful application of Disperse Blue 77 for dyeing polyester fibers relies on a

comprehensive understanding of its chemical nature, the properties of the polyester substrate,

and the dyeing mechanism. The high-temperature exhaust dyeing method, followed by a

meticulous reduction clearing process, is crucial for achieving vibrant and durable coloration

with excellent fastness properties. The provided protocols and data serve as a valuable

resource for researchers and scientists in the field of textile chemistry and material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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